5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile

• Molecular Formula: C17H16N6O
• Molecular Weight: 320.3 g/mol
• IUPAC Name: 5-amino-3-ethyl-1-[6-(4-methylphenoxy)pyrimidin-4-yl]pyrazole-4-carbonitrile
• InChI: InChI=1S/C17H16N6O/c1-3-14-13(9-18)17(19)23(22-14)15-8-16(21-10-20-15)24-12-6-4-11(2)5-7-12/h4-8,10H,3,19H2,1-2H3
• InChI Key: SZBRMCMTVRWUHE-UHFFFAOYSA-N
• SMILES: CCC1=NN(C(=C1C#N)N)C2=CC(=NC=N2)OC3=CC=C(C=C3)C

Description

5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile, also known as AEPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. AEPC belongs to the class of pyrazole derivatives and has been studied extensively for its biological activities.

Mechanism of Action

The mechanism of action of 5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile is not fully understood. However, it has been suggested that 5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile exerts its biological activities through the inhibition of various enzymes and signaling pathways. 5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. 5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile has also been found to inhibit the activity of protein tyrosine kinase (PTK), which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. 5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile has also been found to induce apoptosis, which is a process of programmed cell death. Additionally, 5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile has been found to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. 5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile is also stable under normal laboratory conditions. However, 5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile has some limitations for lab experiments. It is not water-soluble, which can make it difficult to work with in aqueous solutions. Additionally, 5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile has limited solubility in organic solvents, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile. One potential area of research is the development of 5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile analogs with improved pharmacological properties. Another potential area of research is the investigation of the mechanism of action of 5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile in more detail. Additionally, the potential use of 5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile in the treatment of various diseases should be explored further.

Synthesis Methods

The synthesis of 5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile can be achieved through a multi-step process. The first step involves the reaction of 4-methylphenol with potassium hydroxide to form 4-methylphenoxide. The second step involves the reaction of 4-methylphenoxide with 2,6-dichloro-3-nitropyridine to form 6-(4-methylphenoxy)-4-nitropyridine. The third step involves the reaction of 6-(4-methylphenoxy)-4-nitropyridine with ethyl hydrazinecarboxylate to form 5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile.

Scientific Research Applications

5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile has been studied for its potential therapeutic properties in various scientific research studies. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. 5-amino-3-ethyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.